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Compound of Interest

Compound Name: Furosemide-d5

Cat. No.: B563120 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Furosemide-d5 is the deuterated form of Furosemide, a potent loop diuretic that acts by

inhibiting the Na-K-2Cl symporter in the thick ascending limb of the Henle loop. In research and

drug development, Furosemide-d5 is primarily utilized as an internal standard for the

quantification of Furosemide in biological samples using mass spectrometry-based techniques

like GC-MS or LC-MS[1]. The stable isotope label ensures that its chemical behavior is nearly

identical to that of the unlabeled analyte, but its different mass allows for clear differentiation in

mass spectrometric analysis. Accurate preparation of a Furosemide-d5 stock solution is the

first critical step to ensure the precision and reliability of quantitative assays. This document

provides a detailed protocol for the preparation, storage, and handling of Furosemide-d5 stock

solutions.

Furosemide-d5 Chemical and Physical Data
A summary of the essential chemical and physical properties of Furosemide-d5 is provided

below. This information is critical for accurate stock solution preparation and for understanding

the compound's handling requirements.
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Property Value Reference

Chemical Name

5-(Aminosulfonyl)-4-chloro-2-

[(2-furanyl-

methyl)amino]benzoic Acid-d5

[2]

Molecular Formula C₁₂H₆D₅ClN₂O₅S [2][3]

Molecular Weight 335.77 g/mol [2][3][4]

Appearance
White to pale yellow or off-

white solid
[3]

Purity Typically ≥98% [3]

Solubility

DMSO (≥100 mg/mL), Slightly

soluble in Methanol and

Chloroform

[1][3][5][6]

Solid Compound Storage Store at -20°C [1][3]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 1 mg/mL stock solution of Furosemide-d5 in

Dimethyl Sulfoxide (DMSO).

Materials and Equipment
Furosemide-d5 solid powder

Dimethyl Sulfoxide (DMSO), anhydrous or HPLC grade

Analytical balance (readable to at least 0.01 mg)

Calibrated micropipettes and sterile tips

Amber glass vial or clear vial wrapped in aluminum foil

Vortex mixer

Sonicator (optional, for aiding dissolution)
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Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions
Handle Furosemide-d5 in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid inhalation, ingestion, or direct contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for Furosemide-d5 before starting any work.

Workflow for Stock Solution Preparation

Preparation Phase Storage & Labeling

Start: Gather
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1. Weigh Furosemide-d5
(e.g., 1 mg)

2. Transfer Powder
to Vial
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4. Dissolve Compound
(Vortex/Sonicate) 5. Label Vial Clearly 6. Store at Appropriate

Temperature
End: Stock Solution

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Furosemide-d5 stock solution.

Step-by-Step Procedure
Equilibration: Allow the vial containing Furosemide-d5 solid to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a clean, amber glass vial on an analytical balance. Carefully weigh the

desired amount of Furosemide-d5 powder (e.g., 1.0 mg) directly into the vial. Record the

exact weight.

Solvent Addition: Based on the recorded weight, calculate the required volume of DMSO to

achieve the target concentration of 1 mg/mL.

Calculation Example: For 1.0 mg of Furosemide-d5, add 1.0 mL of DMSO.
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Dissolution: Using a calibrated micropipette, add the calculated volume of DMSO to the vial.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. If necessary, use a sonicator bath for a few minutes to aid dissolution. Visually

inspect the solution against a light source to ensure no particulates are present.

Labeling: Clearly label the vial with the compound name (Furosemide-d5), concentration (1

mg/mL), solvent (DMSO), preparation date, and your initials.

Storage: Store the stock solution in accordance with the stability guidelines outlined in the

next section. For immediate use, the solution can be kept at room temperature, protected

from light.

Stock Solution Storage and Stability
Proper storage is crucial to maintain the integrity and concentration of the Furosemide-d5
stock solution. The stability of the solution is dependent on the storage temperature.

Storage
Temperature

Shelf Life Recommendations Reference

-80°C 6 months
Recommended for

long-term storage.
[5][6]

-20°C 1 month
Suitable for short to

medium-term storage.
[5][6]

4°C (refrigerated) Up to 35 days*

For short-term

storage, protected

from light.

[7]

*Note: The 35-day stability at 4°C was determined for a 5 mg/mL Furosemide (non-deuterated)

solution in polypropylene syringes, but provides a useful reference for short-term storage

conditions[7]. Always protect solutions from light to prevent photodegradation.

Conclusion
This protocol provides a comprehensive guide for the accurate and safe preparation of a

Furosemide-d5 stock solution for use in research and analytical applications. Adherence to
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these steps, particularly regarding accurate measurements and proper storage conditions, will

ensure the reliability of the stock solution and contribute to the generation of high-quality,

reproducible data in subsequent experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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